Cas no 39499-15-5 (3-Methoxy-2-(trifluoromethyl)naphthalene)

• Product Name: 3-Methoxy-2-(trifluoromethyl)naphthalene
• CAS No: 39499-15-5
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 4935998
• Update Time: 2023-08-22

3-Methoxy-2-(trifluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(trifluoromethyl)naphthalene

• Inchi： 1S/C12H9F3O/c1-16-11-7-9-5-3-2-4-8(9)6-10(11)12(13,14)15/h2-7H,1H3
• InChI Key： WLNOPZSVOFBVQC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC2C=CC=CC=2C=1)OC)(F)F

Computed Properties

• Exact Mass: 226.06054939 g/mol
• Monoisotopic Mass: 226.06054939 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2
• Molecular Weight: 226.19